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Compound of Interest

Compound Name: Azide-PEG12-alcohol

Cat. No.: B3111243

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azide-PEG12-alcohol is a versatile heterobifunctional linker commonly employed in
bioconjugation and drug delivery research. Its structure incorporates a terminal azide group,
which can readily participate in bioorthogonal "click chemistry" reactions, such as the copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) and strain-promoted azide-alkyne cycloaddition
(SPAAC). The molecule is further functionalized with a terminal hydroxyl group, allowing for
subsequent derivatization, and a 12-unit polyethylene glycol (PEG) spacer that enhances
agueous solubility and provides spatial separation between conjugated molecules.[1][2][3] This
document provides a detailed protocol for the preparation of stock solutions of Azide-PEG12-
alcohol for various laboratory applications, with a strong emphasis on safety and proper
handling techniques.

Physicochemical Data and Solubility Profile

A thorough understanding of the physicochemical properties of Azide-PEG12-alcohol is crucial
for accurate and reproducible stock solution preparation. The key quantitative data is
summarized in the table below.
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Property Value Reference
Chemical Formula C24H49N3012 [1]
Molecular Weight 571.67 g/mol [4]
Appearance Colorless oil / Liquid

Purity Typically 295%

- Soluble in Water, DMSO, DMF,
Solubility

DCM
Storage (Neat) -20°C for long-term storage
CAS Number 73342-16-2

Safety Precautions and Handling

Organic azides are energetic compounds and must be handled with care. While Azide-PEG12-
alcohol is generally stable, adherence to safety protocols is mandatory to mitigate potential
risks.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling Azide-PEG12-
alcohol and its solutions.

o Ventilation: All handling of the neat compound and preparation of stock solutions should be
performed in a well-ventilated chemical fume hood.

e Avoid Incompatible Materials:

o Acids: Avoid contact with acids, as this can lead to the formation of highly toxic and
explosive hydrazoic acid.

o Heavy Metals: Do not use metal spatulas or allow contact with heavy metals (e.g., copper,
lead, silver, mercury) as this can form shock-sensitive and explosive metal azides. Use
plastic or ceramic spatulas.
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o Halogenated Solvents: Avoid the use of halogenated solvents like dichloromethane (DCM)
or chloroform in reactions, as they can form explosive di- and tri-azidomethane. While
DCM is a suitable solvent for dissolution, it should be used with caution in subsequent
reaction steps.

o Waste Disposal: Dispose of all azide-containing waste according to your institution's
hazardous waste disposal procedures. Never pour azide solutions down the drain, as this
can lead to the formation of explosive metal azides in the plumbing.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Azide-PEG12-alcohol in
anhydrous dimethyl sulfoxide (DMSO). This concentration is commonly used in click chemistry
applications.

Materials:

e Azide-PEG12-alcohol

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials with screw caps
» Plastic or ceramic spatula

o Calibrated micropipettes

e \ortex mixer

Procedure:

» Equilibration: Allow the vial containing Azide-PEG12-alcohol to equilibrate to room
temperature before opening to prevent moisture condensation.

» Weighing: In a chemical fume hood, carefully weigh out the desired amount of Azide-
PEG12-alcohol using a plastic or ceramic spatula and transfer it to a suitable
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microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, you
will need 5.72 mg of Azide-PEG12-alcohol.

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube containing the Azide-PEG12-alcohol.

» Dissolution: Cap the tube securely and vortex the solution until the Azide-PEG12-alcohol is
completely dissolved. Gentle warming in a water bath (not exceeding 40°C) can be used to
aid dissolution if necessary.

o Storage: Store the resulting stock solution at -20°C in a tightly sealed, light-protected
container (e.g., an amber vial). For long-term storage (months to years), -80°C is
recommended. Avoid repeated freeze-thaw cycles by preparing smaller aliquots.

Calculation for Stock Solution Preparation:

To calculate the volume of solvent needed to achieve a desired concentration, use the following
formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass: 5.72 mg = 0.00572 g

e Molecular Weight: 571.67 g/mol

e Concentration: 10 mM = 0.010 mol/L

Volume (L) = 0.00572 g / (571.67 g/mol * 0.010 mol/L) =0.001 L =1 mL

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of an Azide-PEG12-
alcohol stock solution.
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Caption: Workflow for Preparing Azide-PEG12-alcohol Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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